Cas no 1798519-55-7 ((3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone)

• Product Name: (3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone
• CAS No: 1798519-55-7
• MF: C₁₄H₁₅BrN₄O
• MW: 335.199101686478
• CID: 5377015
• Update Time: 2025-07-19

(3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone

• Inchi： 1S/C14H15BrN4O/c15-12-3-1-2-11(10-12)14(20)18-7-4-13(5-8-18)19-9-6-16-17-19/h1-3,6,9-10,13H,4-5,7-8H2
• InChI Key： ZYBCEXIHUJBJFP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(N1CCC(N2C=CN=N2)CC1)=O

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 513.5±60.0 °C(Predicted)
• pka: 0.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on (3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone

Introduction to (3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone (CAS No. 1798519-55-7)

(3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1798519-55-7, represents a fascinating intersection of heterocyclic chemistry and pharmacology. Its molecular structure incorporates both bromophenyl and piperidine moieties, linked through a methanone bridge, and further functionalized with a 1H-1,2,3-triazole ring. Such a configuration suggests potential applications in the development of novel therapeutic agents.

The significance of this compound lies in its ability to serve as a versatile building block for drug discovery. The presence of the bromophenyl group provides a reactive site for further chemical modifications, while the piperidine ring is known for its role in enhancing bioavailability and binding affinity in many pharmacological targets. The triazole ring, on the other hand, is a well-studied pharmacophore that contributes to the stability and efficacy of various medicinal compounds.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with neurological disorders. The structural features of (3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone make it an attractive candidate for such studies. Specifically, the combination of the piperidine and triazole moieties has been shown to interact with receptors and enzymes involved in neurotransmission. This has led to investigations into its potential as an intermediate in the synthesis of compounds that could address conditions such as depression, anxiety, and cognitive dysfunction.

Moreover, the bromophenyl component of this compound allows for further derivatization via cross-coupling reactions, which are commonly employed in modern drug synthesis. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings enable the introduction of diverse substituents, thereby expanding the chemical space available for exploring new therapeutic entities. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have also played a pivotal role in understanding the potential of (3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone. Molecular modeling studies have demonstrated that this compound can effectively bind to various protein targets with high affinity. For instance, simulations have indicated promising interactions with serotonin receptors (5-HT receptors), which are critical for mood regulation. These findings align with emerging research suggesting that modulators of serotonin signaling may offer novel therapeutic approaches for mental health disorders.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their potential to overcome resistance mechanisms associated with existing treatments. By leveraging its structural diversity, researchers aim to develop next-generation drugs that are both potent and selective. This approach is especially relevant in oncology, where personalized medicine strategies require highly specific molecular tools.

Another area of interest is the application of this compound in anti-inflammatory therapies. The triazole ring has been identified as a key pharmacophore in several anti-inflammatory agents, suggesting that derivatives of (3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone could exhibit significant immunomodulatory properties. Preclinical studies have begun to explore its effects on inflammatory pathways, with initial results indicating potential benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. Key steps include bromination of phenyl derivatives, formation of the triazole ring via cycloaddition reactions, and coupling with piperidine moieties through nucleophilic substitution or metal-catalyzed processes. Each step must be meticulously optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, (3-Bromophenyl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone (CAS No. 1798519-55-7) represents a promising scaffold for drug discovery with significant implications for treating neurological and inflammatory disorders. Its unique structural features enable diverse functionalization strategies, making it a valuable asset in medicinal chemistry research. As computational methods continue to advance alongside experimental techniques, the potential applications of this compound are likely to expand further into uncharted therapeutic territories.